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Compound of Interest

Compound Name:
(S)-3-Phosphoglyceric acid-

13C3sodium

Cat. No.: B13415046 Get Quote

Essential Safety and Handling Guide for (S)-3-
Phosphoglyceric acid-13C3sodium
This guide provides crucial safety and logistical information for the handling, storage, and

disposal of (S)-3-Phosphoglyceric acid-13C3sodium, tailored for researchers, scientists, and

drug development professionals. The information is based on the safety data for the structurally

analogous compound, D-(-)-3-Phosphoglyceric acid disodium salt.

Hazard Identification and Personal Protective
Equipment (PPE)
(S)-3-Phosphoglyceric acid-13C3sodium is classified as a hazardous substance that can

cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3] One

safety data sheet also indicates that it may cause damage to the eyes and central nervous

system upon a single exposure.[2] Therefore, adherence to strict safety protocols and the use

of appropriate personal protective equipment are mandatory.
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PPE Category Item Specification

Eye and Face Protection
Safety glasses with side-

shields or goggles

Must be worn at all times when

handling the compound. A face

shield may be necessary for

splash-prone procedures.

Skin Protection Chemical-resistant gloves

Nitrile, neoprene, or other

suitable material. Inspect

gloves for integrity before each

use.

Laboratory coat
Fully buttoned, with long

sleeves.

Respiratory Protection NIOSH-approved respirator

Required when handling large

quantities, if dust is generated,

or in poorly ventilated areas.

Operational and Handling Protocols
Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2]

The recommended storage temperature is -20°C.[2]

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation

exposure.

Avoid contact with skin and eyes.[4] In case of accidental contact, immediately flush the

affected area with copious amounts of water.[2][5]

Do not eat, drink, or smoke in the laboratory.
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Wash hands thoroughly after handling the compound.[2]

Experimental Workflow Diagram

Workflow for Handling (S)-3-Phosphoglyceric acid-13C3sodium
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Caption: Workflow for Handling (S)-3-Phosphoglyceric acid-13C3sodium.

Disposal Plan
Dispose of (S)-3-Phosphoglyceric acid-13C3sodium and any contaminated materials in

accordance with all applicable federal, state, and local environmental regulations.[2][4] It is
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crucial to consult your institution's environmental health and safety (EHS) office for specific

disposal guidelines. Do not dispose of the chemical down the drain or in regular trash.

Emergency Procedures
Spill:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

Collect the absorbed material into a sealed container for disposal.

Clean the spill area with a suitable decontaminating agent.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][5]

Skin Contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing. If irritation persists, seek medical attention.[2][5]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention.[2]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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